Cas no 1507727-95-8 (2-amino-1-3-(propan-2-yl)phenylpropan-1-one)

• Product Name: 2-amino-1-3-(propan-2-yl)phenylpropan-1-one
• CAS No: 1507727-95-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6491688
• PubChem ID: 82604178
• Update Time: 2025-05-21

2-amino-1-3-(propan-2-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(propan-2-yl)phenylpropan-1-one
• 2-amino-1-[3-(propan-2-yl)phenyl]propan-1-one
• EN300-1752445
• 1507727-95-8

• Inchi： 1S/C12H17NO/c1-8(2)10-5-4-6-11(7-10)12(14)9(3)13/h4-9H,13H2,1-3H3
• InChI Key： KDNINKCJDZDEHT-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-3-(propan-2-yl)phenylpropan-1-one

2-Amino-1-(3-(Propan-2-yl)Phenyl)Propan-1-one: A Comprehensive Overview

2-Amino-1-(3-(Propan-2-yl)Phenyl)Propan-1-one, also known by its CAS number 1507727-95-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its structure, which includes an amino group attached to a propanone moiety, further connected to a phenyl ring substituted with an isopropyl group. The combination of these functional groups imparts the compound with versatile chemical reactivity and biological activity.

The synthesis of 2-Amino-1-(3-(Propan-2-yl)Phenyl)Propan-1-one has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. One notable approach involves the use of Friedel-Crafts acylation followed by nucleophilic substitution, which allows for precise control over the substitution pattern on the aromatic ring. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the amino group and the ketone moiety provides multiple sites for functionalization, enabling chemists to design derivatives with enhanced therapeutic properties. For instance, researchers have successfully synthesized analogs that exhibit selective inhibition of certain enzymes involved in inflammatory pathways.

The structural versatility of 2-Amino-1-(3-(Propan-2-yl)Phenyl)Propan-1-one also makes it a valuable component in material science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, highlighting the compound's role beyond traditional pharmaceutical uses.

Recent studies have delved into the environmental impact of this compound, particularly its biodegradability and toxicity profiles. Findings indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological implications and ensure sustainable practices in its production and use.

In conclusion, 2-Amino-1-(3-(Propan-2-yl)Phenyl)Propan-1-one stands as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in future innovations. As research continues to uncover new facets of this compound's properties and applications, its significance in both academic and industrial settings is expected to grow.